Cas no 2171710-08-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171710-08-8
• MF: C₂₃H₂₃F₃N₂O₆
• MW: 480.433737039566
• CID: 6570967
• PubChem ID: 165579900
• Update Time: 2025-11-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid
• EN300-1535642
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-4,4,4-trifluorobutanoic acid
• 2171710-08-8

• Inchi： 1S/C23H23F3N2O6/c24-23(25,26)10-19(21(31)32)28-20(30)9-13(29)11-27-22(33)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,29H,9-12H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： ISAAZIZJEXCTOT-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)O)=O)(F)F

Computed Properties

• Exact Mass: 480.15082094g/mol
• Monoisotopic Mass: 480.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171710-08-8)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid, identified by its CAS number 2171710-08-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a trifluoromethyl-substituted carboxylic acid moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy as it is widely used in peptide synthesis as an protecting group for the amino group. However, in this compound, the Fmoc group is linked to an amino group through a methoxycarbonyl bridge, suggesting potential applications beyond simple peptide chemistry. The 3-hydroxybutanamido part of the molecule introduces a hydroxyl group into the backbone, which can participate in hydrogen bonding and influence the compound's solubility and bioavailability. Additionally, the 4,4,4-trifluorobutanoic acid moiety adds a trifluoromethyl group, which is known to enhance metabolic stability and binding affinity in many drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in developing novel therapeutics. The introduction of fluorine atoms into molecular structures can modulate various pharmacokinetic properties, including lipophilicity, metabolic stability, and receptor binding affinity. In the case of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid, the trifluoromethyl group may play a crucial role in optimizing its interaction with biological targets. This compound's design reflects a thoughtful approach to balancing structural complexity with functional utility, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an Fmoc-amino group and a hydroxyl-containing amide backbone suggests that it could be used to construct peptidomimetics or other bioactive scaffolds. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming issues such as poor oral bioavailability or rapid degradation. The presence of the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific needs.

In addition to its structural versatility, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid may exhibit unique physicochemical properties due to its fluorinated side chain. Fluorinated compounds are often more resistant to metabolic degradation, which can lead to improved pharmacological efficacy. Furthermore, the fluorenylmethoxycarbonyl group can serve as a handle for solid-phase synthesis techniques commonly employed in peptide and small-molecule drug development. This synthetic accessibility makes it an attractive starting point for exploring new chemical entities.

Current research in medicinal chemistry increasingly emphasizes the need for innovative molecular architectures that can address unmet medical needs. The structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-4,4,4-trifluorobutanoic acid align well with these trends. For instance, the combination of fluorine substitution with hydroxyl and amide functionalities creates a molecule that could potentially interact with biological targets in multiple ways—through hydrogen bonding, dipole-dipole interactions, and hydrophobic effects. Such multifaceted interactions are often key to achieving high-affinity binding and potent biological activity.

The potential applications of this compound extend beyond drug development into areas such as material science and agrochemicals. Fluorinated compounds are known for their stability under various conditions, making them valuable in formulations where durability is essential. Moreover, the fluorene moiety is frequently used in materials like OLEDs (organic light-emitting diodes) due to its photophysical properties. While this application may seem distant from pharmaceuticals at first glance, it underscores the broad utility of fluorinated molecules across different scientific disciplines.

As research continues to uncover new therapeutic targets and mechanisms of action, 2 - 4 - ({( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) - 3 - hydroxybutanamido - 44 , 44 , 44 - trifluorobutanoic acid ( CAS No . 2171710 -08 -8 ) may find utility in addressing complex diseases such as cancer or neurodegenerative disorders. Its unique structural features provide a foundation for designing molecules that can modulate biological pathways critical to these conditions. For example, trifluoromethyl groups have been shown to improve binding interactions with enzymes and receptors involved in disease processes, while hydroxyl-containing amides can enhance solubility and tissue penetration.

In conclusion, 2 - 4 - ({( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) - 3 - hydroxybutanamido -44 ,44 ,44-trifluorobutanoic acid ( CAS No .2171710 -08 -8) represents an intriguing compound with significant potential across multiple domains of chemical research . Its sophisticated architecture, featuring functional groups like Fmoc, hydroxyl,and trifluoromethyl, makes it a versatile scaffold for further exploration . As scientific understanding evolves, so too will our appreciation for how such carefully designed molecules contribute to advancing human health .